Cas no 2228291-74-3 (tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate
• CAS No: 2228291-74-3
• MF: C₁₄H₁₈ClF₂NO₃
• MW: 321.747430324554
• CID: 5862307
• PubChem ID: 165969388
• Update Time: 2025-06-15

tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate
• EN300-1871093
• tert-butyl N-[4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenyl]carbamate
• 2228291-74-3

• Inchi： 1S/C14H18ClF2NO3/c1-13(2,3)21-12(20)18-9-4-5-11(15)10(8-9)14(16,17)6-7-19/h4-5,8,19H,6-7H2,1-3H3,(H,18,20)
• InChI Key： JFNMRYKDUCVOQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CCO)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.0943275g/mol
• Monoisotopic Mass: 321.0943275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate (CAS: 2228291-74-3)

The compound tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate (CAS: 2228291-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate, which make it a promising candidate for targeting specific biological pathways. The presence of the difluoro-hydroxypropyl moiety, in particular, has been shown to enhance the compound's binding affinity to certain enzymes and receptors, thereby modulating their activity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic fluorination, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate exhibits potent inhibitory effects on key enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry reveal that this compound effectively suppresses the activity of protein kinases associated with tumor growth, suggesting its potential as an anti-cancer agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating neurodegenerative disorders.

Further investigations into the pharmacokinetics and toxicity profile of tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate are currently underway. Preliminary data indicate favorable bioavailability and a manageable safety profile, though additional preclinical studies are required to confirm these findings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, tert-butyl N-4-chloro-3-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activity underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its mechanism of action and exploring its efficacy in combination therapies.